Cas no 14132-21-9 (Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)-)

Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)- structure
14132-21-9 structure
Product Name:Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)-
CAS No:14132-21-9
MF:C10H18O
MW:154.249323368073
CID:1311961
PubChem ID:7004919
Update Time:2025-04-20

Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone, 2-(1,1-dimethylethyl)-, (2S)-
    • (2S)-2-(1,1-Dimethylethyl)cyclohexanone
    • (-)-2-tert-Butylcyclohexanone
    • 14132-21-9
    • (S)-2-tert-butylcyclohexanone
    • 2-TERT-BUTYLCYCLOHEXANONE, (S)-
    • Cyclohexanone, 2-(1,1-dimethylethyl)-, (S)-
    • SCHEMBL20610546
    • Cyclohexanone, 2-tert-butyl-, (-)-
    • UNII-CIN066NC91
    • Q27275482
    • CIN066NC91
    • Inchi: 1S/C10H18O/c1-10(2,3)8-6-4-5-7-9(8)11/h8H,4-7H2,1-3H3/t8-/m1/s1
    • InChI Key: ZRYDPLOWJSFQAE-MRVPVSSYSA-N
    • SMILES: O=C1CCCC[C@H]1C(C)(C)C

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų
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